Cas no 349553-89-5 (n-eicosanyl-d41 alcohol)

• Product Name: n-eicosanyl-d41 alcohol
• CAS No: 349553-89-5
• MF: C₂₀H₄₂O
• MW: 339.799516201019
• CID: 919711
• PubChem ID: 90472154
• Update Time: 2025-11-02

n-eicosanyl-d41 alcohol Chemical and Physical Properties

Names and Identifiers

• n-eicosanyl-d41 alcohol
• 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,19,19,20,20,20-hentetracontadeuterioicosan-1-ol
• D97911
• 1-Eicosanol-d41
• HY-W004263S
• CS-0372637
• 349553-89-5

• Inchi： 1S/C20H42O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21/h21H,2-20H2,1H3/i1D3,2D2,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2,16D2,17D2,18D2,19D2,20D2
• InChI Key： BTFJIXJJCSYFAL-PSVBKMRNSA-N
• SMILES： OC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 339.580912543g/mol
• Monoisotopic Mass: 339.580912543g/mol
• Isotope Atom Count: 41
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 18
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.5
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols

Additional information on n-eicosanyl-d41 alcohol

Research Briefing on 349553-89-5 and N-Eicosanyl-D41 Alcohol: Latest Advances in Chemical Biology and Pharmaceutical Applications

The chemical compound with the CAS number 349553-89-5 and the deuterated alcohol N-Eicosanyl-D41 have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are pivotal in studies involving lipid metabolism, membrane dynamics, and drug delivery systems. This briefing synthesizes the latest findings and applications related to these substances, providing a comprehensive overview for researchers and industry professionals.

Recent studies have highlighted the role of 349553-89-5 as a key intermediate in the synthesis of bioactive molecules. Its unique chemical properties make it suitable for applications in targeted drug delivery, particularly in oncology and neurodegenerative diseases. Meanwhile, N-Eicosanyl-D41 alcohol, a deuterated form of eicosanol, has been utilized in advanced isotopic labeling techniques to trace metabolic pathways and study lipid-protein interactions with high precision.

One groundbreaking study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 349553-89-5 in enhancing the stability of nanoparticle-based drug carriers. The research showed that incorporating this compound into the carrier matrix significantly improved drug loading capacity and release kinetics, offering a promising avenue for cancer therapeutics. Concurrently, N-Eicosanyl-D41 alcohol has been instrumental in NMR-based studies, enabling researchers to elucidate the structural dynamics of lipid bilayers in real-time.

In the context of metabolic engineering, 349553-89-5 has been explored as a precursor for the biosynthesis of novel lipid derivatives with potential anti-inflammatory properties. A recent paper in ACS Chemical Biology detailed the enzymatic conversion of this compound into derivatives that exhibit selective inhibition of cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. This discovery opens new possibilities for developing safer anti-inflammatory drugs with fewer side effects.

The application of N-Eicosanyl-D41 alcohol extends to the field of diagnostics, where its isotopic purity and stability make it an ideal candidate for mass spectrometry-based lipidomics. Researchers have successfully employed this compound to profile lipid alterations in disease states, such as diabetes and cardiovascular disorders, providing deeper insights into disease mechanisms and potential biomarkers.

Looking ahead, the integration of 349553-89-5 and N-Eicosanyl-D41 alcohol into multidisciplinary research holds immense potential. Collaborative efforts between chemists, biologists, and pharmacologists are expected to yield innovative solutions for drug development, diagnostic tools, and therapeutic strategies. Future studies should focus on optimizing the synthesis protocols for these compounds and exploring their synergistic effects in combination therapies.

In conclusion, the latest research on 349553-89-5 and N-Eicosanyl-D41 alcohol underscores their versatility and importance in advancing chemical biology and pharmaceutical sciences. These compounds not only enhance our understanding of fundamental biological processes but also pave the way for novel therapeutic interventions. Continued investment in research and development will be crucial to unlocking their full potential and translating laboratory findings into clinical applications.